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Compound of Interest

Benzyl 2-fluoro-4-
Compound Name: ]
morpholinobenzoate

Cat. No.: B568059

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key physicochemical properties of
Benzyl 2-fluoro-4-morpholinobenzoate, a compound of interest in contemporary chemical
research and pharmaceutical development.

Physicochemical Data Summary

A critical parameter for any chemical entity is its molecular weight, which is fundamental for
stoichiometric calculations in synthesis, analytical characterization, and formulation
development. The properties of Benzyl 2-fluoro-4-morpholinobenzoate are detailed below.

Parameter Value Reference
Molecular Formula Ci1sH1sFNOs3 [1]
Molecular Weight 315.339 g/mol [1]

CAS Number 1272756-24-7 [1][2]

Logical Relationship of Molecular Weight
Determination
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The molecular weight of a compound is a direct function of its elemental composition, as
defined by its molecular formula. The process for determining the molecular weight of Benzyl
2-fluoro-4-morpholinobenzoate is outlined in the following diagram.

Identify Molecular Formula
C1sH1sFNO3

s composed of

Y

Determine Atomic Weights
C:12.011
H: 1.008
F: 18.998
N: 14.007
0: 15.999

are used to

y

Calculate Total Mass
(18xC)+(18xH)+ (L xF)+(1xN)+(3x0)

equals

Molecular Weight

315.339 g/mol
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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